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Compound of Interest

Compound Name:

Tert-butyl 1,8-

diazaspiro[5.5]undecane-8-

carboxylate

CAS No.: 1086394-59-3

Cat. No.: B1374900

Get Quote

Tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate (CAS No: 1086394-59-3) is a

heterocyclic compound featuring a unique spirocyclic core, where two nitrogen-containing rings

share a single quaternary carbon atom. This rigid, three-dimensional structure is of significant

interest in drug discovery. Unlike flexible aliphatic diamines, the locked conformation of the

diazaspiro[5.5]undecane framework reduces the entropic penalty upon binding to a biological

target, often leading to enhanced potency and selectivity.

The presence of a tert-butyloxycarbonyl (Boc) protecting group on one of the nitrogen atoms is

a deliberate design choice. This group imparts stability, improves handling and solubility in

common organic solvents, and, most critically, allows for orthogonal functionalization of the two

distinct amine groups—a cornerstone of its utility in multi-step synthetic campaigns.[1] This

guide will delve into the practical aspects of utilizing this valuable intermediate.

Part 1: Core Physicochemical and Spectroscopic
Profile
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A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in synthesis. The key characteristics of tert-butyl 1,8-
diazaspiro[5.5]undecane-8-carboxylate are summarized below.

Property Value Source

CAS Number 1086394-59-3 [2][3][4]

Molecular Formula C₁₄H₂₆N₂O₂ [1][2][4]

Molecular Weight 254.37 g/mol [2][4]

Appearance Yellow oil [4]

Boiling Point 354.1 ± 15.0 °C (Predicted) [1][4]

Density 1.05 ± 0.1 g/cm³ (Predicted) [4]

pKa 10.91 ± 0.20 (Predicted) [4]

Storage
2-8°C, protect from light,

sealed
[1][4]

Spectroscopic Signatures
While a definitive spectrum should always be acquired from the specific batch in use, the

expected spectroscopic characteristics are as follows:

¹H NMR: The spectrum would be characterized by a prominent singlet around 1.4-1.5 ppm

corresponding to the nine equivalent protons of the tert-butyl group. A complex series of

multiplets in the aliphatic region (typically 1.5-3.5 ppm) would represent the diastereotopic

methylene protons of the two piperidine rings.

¹³C NMR: Key signals would include the quaternary spiro carbon, the carbonyl carbon of the

Boc group (~155 ppm), the quaternary carbon of the tert-butyl group (~80 ppm), and the

methyl carbons of the tert-butyl group (~28 ppm). Multiple signals corresponding to the

methylene carbons of the rings would appear in the 20-60 ppm range.

IR Spectroscopy: A strong absorption band around 1680-1700 cm⁻¹ is indicative of the C=O

stretch of the carbamate (Boc group). The C-N stretching vibrations would be observed in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1374900/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-constrained-spirocyclic-scaffold
https://www.benchchem.com/product/b1374900/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-constrained-spirocyclic-scaffold
https://www.3wpharm.com/product/57776.html
https://www.chemical-suppliers.eu/enp/diazaspiro-undecane-carboxylic-acid-tert-butyl-ester-PX2008085
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://www.myskinrecipes.com/shop/th/spiro-cyclic-intermediates/74903--18-diazaspiro-55-undecane-8-carboxylicacid-tert-butyl-ester.html
https://www.3wpharm.com/product/57776.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://www.3wpharm.com/product/57776.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://www.myskinrecipes.com/shop/th/spiro-cyclic-intermediates/74903--18-diazaspiro-55-undecane-8-carboxylicacid-tert-butyl-ester.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://www.myskinrecipes.com/shop/th/spiro-cyclic-intermediates/74903--18-diazaspiro-55-undecane-8-carboxylicacid-tert-butyl-ester.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32598296_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the 1000-1250 cm⁻¹ region, while the N-H stretch of the secondary amine would appear as a

moderate band around 3300-3400 cm⁻¹.

Part 2: Synthesis and Mechanistic Considerations
The synthesis of diazaspirocycles is a non-trivial task that requires careful planning. A robust

and logical pathway is essential for achieving good yields and purity. Below is a representative

synthetic workflow, followed by a detailed protocol that highlights the causal reasoning behind

each step.

Synthetic Workflow Overview
The following diagram illustrates a common strategy for constructing the 1,8-

diazaspiro[5.5]undecane core, culminating in the Boc-protected target compound. This multi-

step process relies on building the second ring onto a pre-functionalized piperidine precursor.

Core Synthesis Pathway

1-Benzyl-4-piperidone Michael Adduct

1. Michael Addition
(Acrylonitrile, Base) Cyclized Keto-Amine

2. Reductive Cyclization
(Raney Ni, H₂)

Spiro-Lactam

3. Ring Expansion/
Rearrangement 1,8-Diazaspiro[5.5]undecane

4. Lactam Reduction
(e.g., LiAlH₄)

Target Compound
(tert-Butyl 1,8-diazaspiro[5.5]

undecane-8-carboxylate)

5. Debenzylation (H₂, Pd/C)
6. Selective Boc Protection

(Boc₂O, DIPEA)

Click to download full resolution via product page

Caption: A representative synthetic workflow for the target compound.

Detailed Experimental Protocol and Rationale
This protocol describes a plausible synthesis based on established chemical transformations

for related structures.[5]

Step 1: Michael Addition of 1-Benzyl-4-piperidone with Acrylonitrile

Protocol: To a stirred solution of 1-benzyl-4-piperidone (1.0 eq) in t-butanol at room

temperature, add a catalytic amount of potassium t-butoxide (0.1 eq). Add acrylonitrile (1.1
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eq) dropwise over 30 minutes, maintaining the temperature below 30°C. Stir the reaction for

12 hours. Monitor by TLC for the disappearance of the starting material. Quench the reaction

with saturated aqueous NH₄Cl and extract with ethyl acetate.

Causality: The t-butoxide acts as a base to generate the enolate of the piperidone, which

then serves as the nucleophile in a conjugate addition to acrylonitrile. t-Butanol is an ideal

solvent as it is polar enough to dissolve the reagents but does not interfere with the base.

The dropwise addition and temperature control are crucial to prevent polymerization of the

acrylonitrile.

Step 2: Reductive Cyclization

Protocol: Dissolve the crude Michael adduct from Step 1 in methanol saturated with

ammonia. Add Raney Nickel (approx. 10% by weight) as a slurry in methanol. Hydrogenate

the mixture in a Parr apparatus at 50 psi H₂ for 24 hours. Filter the catalyst through Celite

and concentrate the filtrate under reduced pressure.

Causality: Raney Nickel is a highly effective catalyst for the reduction of the nitrile group to a

primary amine. The newly formed amine then undergoes spontaneous intramolecular

cyclization with the ketone to form an enamine or imine, which is subsequently reduced

under the same hydrogenating conditions to yield the cyclized diamine. The ammonia-

saturated methanol helps maintain a basic environment, favoring the free amine and

preventing side reactions.

Step 3 & 4: Lactam Formation and Reduction (Alternative to Step 2)

Note: Many routes exist. An alternative involves forming a spiro-lactam which is then

reduced. A common strategy involves a Beckmann rearrangement or similar ring expansion,

followed by reduction with a powerful hydride agent like LiAlH₄ in an anhydrous solvent such

as THF. This approach builds the second nitrogen into the ring system differently but

achieves the same core structure. The choice of route often depends on available starting

materials and desired stereochemistry.

Step 5: Debenzylation

Protocol: Dissolve the crude spiro-diamine from the previous step in ethanol. Add Palladium

on carbon (10 mol% Pd). Hydrogenate the mixture at 50 psi H₂ overnight. Filter the catalyst
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through Celite and concentrate the filtrate.

Causality: The benzyl group is a common nitrogen protecting group that is readily cleaved by

catalytic hydrogenolysis.[5] This step is clean and efficient, yielding the free secondary amine

with gaseous toluene as the only byproduct, simplifying purification.

Step 6: Selective Boc Protection

Protocol: Dissolve the debenzylated diamine (1.0 eq) in dichloromethane (DCM). Add

Diisopropylethylamine (DIPEA, 1.5 eq). Cool the solution to 0°C and add a solution of Di-tert-

butyl dicarbonate (Boc₂O, 1.05 eq) in DCM dropwise. Allow the reaction to warm to room

temperature and stir for 4 hours. Monitor by LC-MS. Upon completion, wash the reaction

mixture with water and brine, dry over Na₂SO₄, and purify by column chromatography.

Causality: The two nitrogen atoms in the 1,8-diazaspiro[5.5]undecane core have different

steric and electronic environments, allowing for selective protection. The less sterically

hindered nitrogen will react preferentially with the bulky Boc₂O reagent. DIPEA is used as a

non-nucleophilic base to scavenge the HCl generated during the reaction without competing

with the amine nucleophile. The reaction is run at 0°C initially to control the rate and improve

selectivity.

Part 3: Strategic Applications in Drug Discovery
The true value of tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate lies in its application

as a versatile scaffold for building complex, biologically active molecules.[1]

Utility as a Differentiated Diamine Scaffold
The orthogonal protection scheme is the key to its utility. The free secondary amine serves as

the first point of attachment, while the Boc-protected amine remains inert. After the initial

modification, the Boc group can be cleanly removed under acidic conditions (e.g.,

trifluoroacetic acid in DCM) to reveal the second amine for subsequent functionalization. This

allows for the precise and controlled assembly of molecules where two different R-groups are

attached to the spirocyclic core.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/49456616_Asymmetric_synthesis_29_Preparation_of_18-diazaspiro55undecane_derivatives
https://www.benchchem.com/product/b1374900/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-constrained-spirocyclic-scaffold
https://www.myskinrecipes.com/shop/th/spiro-cyclic-intermediates/74903--18-diazaspiro-55-undecane-8-carboxylicacid-tert-butyl-ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Utility Workflow

Target Compound
(One free NH)

Functionalization of NH
(e.g., Acylation, Alkylation)

Add R¹-X
Intermediate 1

(Spiro-NR¹, N-Boc)
Boc Deprotection

(TFA or HCl)
Intermediate 2

(Spiro-NR¹, NH) Functionalization of second NH
Add R²-Y

Final Product
(Spiro-NR¹, NR²)

Click to download full resolution via product page

Caption: Workflow illustrating the sequential functionalization of the diamine.

Therapeutic Relevance
The rigid spirocyclic core is particularly valuable for designing ligands for targets where a

specific 3D orientation of functional groups is required for high-affinity binding. This is often the

case for:

G-Protein Coupled Receptors (GPCRs): Where ligands must fit into well-defined binding

pockets.

Ion Channels: Where the scaffold can position functional groups to interact with the channel

pore.

Enzyme Active Sites: Where the constrained conformation can mimic a substrate's transition

state.

This scaffold has been explored for developing novel therapeutics in areas such as

neurological and metabolic diseases, where precise modulation of complex biological targets is

essential.[1]

Part 4: Safety, Handling, and Storage
As a laboratory chemical, tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate requires

proper handling to ensure safety.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves (e.g., nitrile) when handling the compound.
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Handling: Use in a well-ventilated area or a chemical fume hood. Avoid breathing vapors or

dust. Avoid contact with skin and eyes.[6] Wash hands thoroughly after handling.

Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C,

protected from light.[1][4] This minimizes degradation over time.

Safety Data Sheet (SDS): Always consult the manufacturer-provided SDS for complete and

specific safety, handling, and disposal information before use. Related compounds are

classified as causing skin and eye irritation and may be harmful if swallowed.[7][8]

Conclusion
Tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate is more than just a chemical

intermediate; it is a strategic tool for medicinal chemists. Its rigid three-dimensional structure,

combined with the versatility of its orthogonal protection scheme, provides a reliable platform

for constructing novel and complex molecules with precisely controlled architectures. Its

application in drug discovery programs, particularly those targeting complex diseases,

underscores its importance as a high-value building block for developing the next generation of

therapeutic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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